Cas no 942414-81-5 (2-(5-Bromo-2-formylphenoxy)acetic Acid Ethyl Ester)

• Product Name: 2-(5-Bromo-2-formylphenoxy)acetic Acid Ethyl Ester
• CAS No: 942414-81-5
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• CID: 828441
• PubChem ID: 10660918
• Update Time: 2025-10-23

2-(5-Bromo-2-formylphenoxy)acetic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(5-bromo-2-formylphenoxy)acetate
• 2-(5-Bromo-2-formylphenoxy)acetic Acid Ethyl Ester
• QC-1031
• AC-27184
• AKOS016007066
• Ethyl2-(5-bromo-2-formylphenoxy)acetate
• DTXSID40443210
• 942414-81-5
• FT-0720014
• DA-17060

• MDL： MFCD21648442
• Inchi： 1S/C11H11BrO4/c1-2-15-11(14)7-16-10-5-9(12)4-3-8(10)6-13/h3-6H,2,7H2,1H3
• InChI Key： OVGQAUDSJKCXBY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C=O)=C(C=1)OCC(=O)OCC

Computed Properties

• Exact Mass: 285.98400
• Monoisotopic Mass: 285.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 2.20350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(5-Bromo-2-formylphenoxy)acetic Acid Ethyl Ester

Introduction to 2-(5-Bromo-2-formylphenoxy)acetic Acid Ethyl Ester (CAS No: 942414-81-5)

The compound 2-(5-Bromo-2-formylphenoxy)acetic Acid Ethyl Ester, identified by the CAS number 942414-81-5, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom at the 5-position of the phenol ring, a formyl group at the 2-position, and an ethoxy group attached to the acetic acid moiety. These structural features contribute to its versatile reactivity and potential for use in advanced chemical synthesis and drug development.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. For instance, researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly those with anti-inflammatory and antioxidant properties. The presence of the bromine atom and formyl group in its structure allows for selective chemical transformations, making it a valuable precursor in organic synthesis.

In terms of physical properties, 2-(5-Bromo-2-formylphenoxy)acetic Acid Ethyl Ester exhibits a melting point of approximately 60°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound is also stable under normal storage conditions, provided it is protected from direct sunlight and moisture.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution, oxidation, and esterification processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound.

In terms of applications, 2-(5-Bromo-2-formylphenoxy)acetic Acid Ethyl Ester has found utility in the pharmaceutical industry as an intermediate for synthesizing complex molecules with bioactive properties. Its ability to undergo various functional group transformations makes it a valuable building block in drug discovery programs. Additionally, this compound has been explored for its potential use in agrochemicals, where it may serve as a precursor for herbicides or fungicides.

Recent research has also focused on understanding the environmental impact of this compound. Studies indicate that it undergoes biodegradation under aerobic conditions, with a half-life of approximately 30 days in aqueous environments. This information is crucial for assessing its safety profile and ensuring its responsible use in industrial applications.

In conclusion, 2-(5-Bromo-2-formylphenoxy)acetic Acid Ethyl Ester (CAS No: 942414-81-5) is a versatile organic compound with promising applications in chemistry and pharmacology. Its unique structure, combined with advancements in synthetic methodologies, positions it as an important tool for developing innovative solutions across various industries.